Cas no 2172481-23-9 (4-(chloromethyl)-5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole
• CAS No: 2172481-23-9
• MF: C₁₄H₁₆ClN₃
• MW: 261.749941825867
• CID: 5992436
• PubChem ID: 165590685
• Update Time: 2025-06-15

4-(chloromethyl)-5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole
• 2172481-23-9
• EN300-1610314
• 4-(chloromethyl)-5-cyclopropyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazole

• Inchi： 1S/C14H16ClN3/c1-10-4-2-3-5-12(10)9-18-14(11-6-7-11)13(8-15)16-17-18/h2-5,11H,6-9H2,1H3
• InChI Key： XPGCBVBFIQQBHV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CC2)N(CC2C=CC=CC=2C)N=N1

Computed Properties

• Exact Mass: 261.1032752g/mol
• Monoisotopic Mass: 261.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole (CAS No. 2172481-23-9)

4-(chloromethyl)-5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole, identified by its CAS number 2172481-23-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the triazole class, a heterocyclic compound known for its broad spectrum of biological activities. The presence of multiple functional groups, including a chloromethyl substituent and a cyclopropyl ring, contributes to its unique chemical properties and potential applications in drug discovery.

The chloromethyl group in the molecular structure of this compound introduces reactivity that can be exploited in synthetic chemistry, enabling the formation of various bioactive molecules through nucleophilic addition reactions. This feature makes it a valuable intermediate in the synthesis of more complex pharmacophores. Additionally, the cyclopropyl ring, a three-membered carbon structure, is known to enhance metabolic stability and binding affinity in drug candidates, making it an attractive moiety in medicinal chemistry.

The 2-methylphenyl (anisyl) group further contributes to the compound's complexity and potential biological activity. Anisyl derivatives are frequently encountered in pharmaceuticals due to their ability to modulate enzyme activity and receptor interactions. This particular substitution pattern may influence the compound's pharmacokinetic properties, such as solubility and membrane permeability, which are critical factors in drug development.

The triazole core of 4-(chloromethyl)-5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole is a well-documented scaffold in medicinal chemistry. Triazoles have been widely investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The structural rigidity provided by the triazole ring can facilitate optimal binding to biological targets, while the flexibility introduced by the cyclopropyl and anisyl groups allows for fine-tuning of pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the chloromethyl group may interact with nucleophilic residues in enzymes or receptors, while the cyclopropyl ring could stabilize interactions through van der Waals forces. These insights are crucial for designing derivatives with enhanced potency and selectivity.

In vitro studies have begun to explore the potential biological activities of 4-(chloromethyl)-5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole. Preliminary data indicate that this compound exhibits moderate inhibitory activity against certain kinases and transcription factors. These findings align with the growing interest in triazole derivatives as modulators of cellular signaling pathways implicated in diseases such as cancer and neurodegeneration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the chloromethyl group followed by cyclization to form the triazole ring. The introduction of the cyclopropyl and anisyl groups typically requires cross-coupling reactions or other palladium-catalyzed transformations.

One of the most promising applications of 4-(chloromethyl)-5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole lies in its potential as a scaffold for drug discovery. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored biological properties. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

The compound's structural features also make it an interesting candidate for studying structure-activity relationships (SAR). By systematically varying substituents such as the chloromethyl, cyclopropyl, or anisyl groups, researchers can elucidate how these changes affect binding affinity and metabolic stability. This information is essential for optimizing lead compounds into viable drug candidates.

Future research directions may focus on exploring the compound's interactions with biological targets using advanced techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These studies could provide detailed insights into its mechanism of action and guide further structural optimization efforts.

The pharmaceutical industry continues to invest heavily in developing new molecular entities with novel mechanisms of action. Compounds like 4-(chloromethyl)-5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole represent promising starting points for discovering next-generation therapeutics. Their unique structural features offer opportunities to address unmet medical needs across various therapeutic areas.